Cas no 2097910-09-1 (1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one)

• Product name: 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one
• CAS No: 2097910-09-1
• MF: C₁₆H₁₆F₅NO
• MW: 333.296361923218
• CID: 5810043
• PubChem ID: 131704035

1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one
• 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• 1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-2-(3-(trifluoromethyl)phenyl)ethan-1-one
• AKOS039894621
• 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-2-[3-(trifluoromethyl)phenyl]ethanone
• 2097910-09-1
• F6573-6445

• Inchi： 1S/C16H16F5NO/c17-15(18)10-14(15)4-6-22(7-5-14)13(23)9-11-2-1-3-12(8-11)16(19,20)21/h1-3,8H,4-7,9-10H2
• InChI Key： FDPNHVZDTLJIRG-UHFFFAOYSA-N
• SMILES： FC1(CC21CCN(C(CC1C=CC=C(C(F)(F)F)C=1)=O)CC2)F

Computed Properties

• Exact Mass: 333.11520494g/mol
• Monoisotopic Mass: 333.11520494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 3.6

Additional information on 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one

Research Briefing on 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one (CAS: 2097910-09-1)

The compound 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one (CAS: 2097910-09-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of neurological disorders and metabolic diseases. The presence of the difluoro-azaspiro and trifluoromethylphenyl moieties is believed to contribute to its high binding affinity and selectivity. Advanced computational modeling and X-ray crystallography have been employed to elucidate its interaction mechanisms with target proteins, offering valuable insights for further drug development.

In preclinical trials, 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one demonstrated promising pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics make it a viable candidate for further optimization and clinical testing. However, challenges such as potential off-target effects and toxicity profiles require thorough investigation in subsequent phases of research.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of derivatives based on this scaffold. Recent patent filings indicate a growing interest in leveraging its structural framework for the design of novel therapeutics targeting a range of diseases, from neurodegenerative conditions to cancer.

In conclusion, 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-2-3-(trifluoromethyl)phenylethan-1-one represents a compelling area of research with substantial potential for therapeutic innovation. Continued exploration of its biological activities and optimization of its chemical properties will be critical to unlocking its full clinical utility.